Dextrose

• IUPAC Name: (2S,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol;hydrate
• InChI: InChI=1S/C6H12O6.H2O/c7-1-2-3(8)4(9)5(10)6(11)12-2;/h2-11H,1H2;1H2/t2-,3-,4+,5-,6+;/m1./s1
• InChI Key: OSNSWKAZFASRNG-WNFIKIDCSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)O)O)O)O)O.O
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O)O)O)O)O.O
• Molecular Formula: C6H14O7
• DSSTOX Substance ID: DTXSID30881263
• Molecular Weight: 198.17 g/mol
• CAS RN: 14431-43-7

Description

Dextrose, also known as D-glucose, is a simple sugar made from corn or wheat that’s chemically identical to glucose, or blood sugar. It’s often used as a sweetener in baking products and is found in processed foods and corn syrup. Dextrose also has medical purposes. It is dissolved in solutions that are given intravenously, which can be combined with other drugs, or used to increase a person’s blood sugar.

Synthesis Analysis

Glucose is initially synthesized by chlorophyll in plants using carbon dioxide from the air and sunlight as an energy source. The process of converting starch into dextrose can be difficult and time-consuming, requiring a high acidic medium and temperature. The amount of dextrose produced in the process is a function of temperature, pressure, acid volume, operating time, and initial starch concentration.

Molecular Structure Analysis

Dextrose Monohydrate has a molecular formula of C6H14O7 and a molecular weight of 198.17 g/mol. It is a monosaccharide, an aldose, a hexose, and is a reducing sugar. It is also known as dextrose because it is dextrorotatory, meaning that as an optical isomer, it rotates plane polarized light to the right.

Chemical Reactions Analysis

Dextrose is used in various concentrations for different purposes. For example, a doctor may prescribe dextrose in an IV solution when someone is dehydrated and has low blood sugar. Dextrose IV solutions can also be combined with many drugs, for IV administration. High-concentration dextrose injections are only given by professionals.

Physical And Chemical Properties Analysis

Dextrose is a simple sugar (monosaccharide) generated during photosynthesis involving water, carbon, and sunlight in plants. It is produced in humans via hepatic gluconeogenesis and breakdown of polymeric glucose forms (glycogenolysis).

Scientific Research Applications

Microbial Culture Media

• Details : Researchers use Dextrose in laboratories to cultivate and study microorganisms. .

Dehydration Kinetics Studies

• Details : Researchers employ techniques like THz time-domain spectroscopy (THz-TDS) to investigate the dehydration process of Dextrose monohydrate. .

Thermodynamic Properties and Solubility Optimization

• Details : Researchers have used Fast Scanning Calorimetry (FSC) to determine melting properties of Dextrose and related saccharides. .

Thermal Dehydration Pathways

• Details : Researchers have traced the dehydration process using thermoanalytical techniques. .

Cross-Validation of Measurement Methods

• Details : Comparing results from different techniques (e.g., FSC, DSC, and literature data) helps ensure reliable melting temperature data. .

Isoconversional Kinetics and Activation Energies

• Details : Investigating endothermic peaks reveals that the non-linear decrease in apparent melting temperatures with decreasing heating rate is due to chemical processes within the crystal lattice before melting. .

These applications highlight the versatility and importance of Dextrose in scientific research. Its properties and behavior contribute to various fields, from microbiology to materials science.

Mechanism of Action

Target of Action

Alpha-D-Glucose monohydrate, also known as Dextrose, is a simple sugar that serves as the primary energy source for the body. It targets all tissues in the body, supplying them with the necessary energy for various metabolic processes .

Mode of Action

Dextrose interacts with its targets by entering the cells through glucose transporters. Once inside the cell, it undergoes a series of metabolic reactions called glycolysis, during which it is broken down to produce energy molecules ATP and NADH . This energy is then used for various cellular processes.

Biochemical Pathways

The primary biochemical pathway affected by Dextrose is glycolysis, a process that breaks down glucose to produce energy. It also plays a role in the tricarboxylic acid (TCA) cycle, a series of reactions vital for oxygen-dependent energy derivation . Furthermore, Dextrose can act as a precursor to generate other biomolecules such as vitamin C .

Pharmacokinetics

The pharmacokinetics of Dextrose involves its absorption, distribution, metabolism, and excretion (ADME). After ingestion or injection, Dextrose is rapidly absorbed into the bloodstream. It is then distributed throughout the body, where it is metabolized primarily in the liver via glycolysis and the TCA cycle. The end products of these metabolic processes are then excreted from the body .

Result of Action

The primary result of Dextrose’s action is the production of energy in the form of ATP and NADH. This energy is essential for various cellular processes, including muscle contraction, nerve impulse propagation, and chemical synthesis. Additionally, the metabolism of Dextrose results in the production of heat, which helps maintain the body’s temperature .

Action Environment

The action of Dextrose can be influenced by various environmental factors. For instance, the presence of insulin, a hormone that regulates blood glucose levels, can enhance the uptake of Dextrose by cells. On the other hand, factors such as stress or illness can increase the body’s demand for glucose, thereby affecting its action. Furthermore, the stability of Dextrose can be affected by factors such as temperature and pH .

Safety and Hazards

The risks associated with eating dextrose are the same as those of any sugars. Excessive consumption of dextrose can have several short- and long-term effects. Weight gain, heart disease, diabetes, and kidney disease are some of the risks associated with excessive consumption of dextrose.

Future Directions

The Dextrose Market is expected to continue its growth trajectory in the coming years, driven by several factors. One of the key opportunities in the market is the increasing demand for natural and organic food products.

Q & A

Q1: Can oral dextrose provide pain relief in neonates undergoing painful procedures?

A1: Studies suggest that oral dextrose administration can effectively reduce pain scores and crying time in neonates undergoing venipuncture. [, ] This effect is thought to be related to the activation of sweet taste receptors, which can modulate pain perception.

Q2: How does adding dextrose to parenteral nutrition affect oxidative stress in newborn guinea pigs?

A2: Despite containing peroxides that can induce oxidative stress, parenteral multivitamin solutions supplemented with dextrose did not increase oxidative markers in the livers of newborn guinea pigs. [] This suggests a protective effect of the multivitamin components against the oxidative load. []

Q3: What is the molecular formula and weight of dextrose?

A3: Dextrose, also known as D-glucose, has the molecular formula C6H12O6 and a molecular weight of 180.16 g/mol.

Q4: How does the presence of microorganisms affect the stability of dextrose solutions?

A4: Microbial contamination can lead to significant degradation of dextrose in solutions, with varying degradation rates depending on the type of microorganism. [] This degradation can be accompanied by changes in acidity and pH, highlighting the importance of maintaining strict aseptic procedures during the preparation and storage of dextrose solutions. []

Q5: What factors influence the solubility and dissolution rate of dextrose?

A5: The solubility and dissolution rate of dextrose are influenced by factors like temperature, pH, and the presence of other solutes. This can impact its bioavailability and efficacy in different applications.

Q6: What is the impact of different culture media compositions on the growth and sporulation of fungi?

A6: The composition of culture media, including carbon and nitrogen sources, can significantly affect the growth, sporulation, and metabolite production of fungi. For example, potato dextrose agar (PDA) often supports robust growth and sporulation in various fungal species. [, , , ]

Q7: Can food crop wastes be utilized for formulating culture media for fungi?

A7: Research indicates that food crop wastes, such as yam, sweet potato, carrot, and Irish potato peels, can be successfully incorporated into culture media to support the growth of soil fungi. [] This approach offers a sustainable alternative to conventional media while simultaneously addressing waste management concerns.

Q8: How does the choice of culture media affect the pathogenicity of entomopathogenic fungi like Metarhizium anisopliae?

A8: Studies have shown that the pathogenicity of M. anisopliae against insect pests can be influenced by the culture media used for its production. [] Specifically, conidia harvested from certain media, such as Sabouraud maltose yeast extract broth, potato dextrose broth, and coconut water, exhibited higher pathogenicity compared to those from other media or blastospores. []